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Compound of Interest

Compound Name: Lidocaine N-ethyl bromide

Cat. No.: B1675314

Technical Support Center: Lidocaine N-ethyl
Bromide (QX-314)

Welcome to the technical support center for Lidocaine N-ethyl bromide (QX-314). This
resource is designed for researchers, scientists, and drug development professionals to
provide guidance on the solubility and stability of QX-314 in internal solutions for
electrophysiology and other applications. Below you will find frequently asked questions (FAQS)
and troubleshooting guides to ensure the successful use of QX-314 in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Lidocaine N-ethyl bromide (QX-314) and what are its primary applications in
research?

Lidocaine N-ethyl bromide, also known as QX-314, is a quaternary derivative of lidocaine.
Due to its permanent positive charge, it is membrane-impermeable.[1][2][3][4] Its primary
application in research is as an intracellular blocker of voltage-gated sodium channels.[1][2][3]
When introduced into the cytoplasm of a neuron, for example, via a patch pipette, it effectively
blocks sodium currents from the inside, which is useful for isolating and studying other ion
channels or for preventing action potential firing.[5][6][7]

Interestingly, while QX-314 is generally membrane-impermeable, it can enter certain neurons,
particularly nociceptors (pain-sensing neurons), through the pores of transient receptor
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potential (TRP) channels, such as TRPV1 and TRPAL.[8][9][10] This property is exploited to
selectively block pain signals. The entry of QX-314 through these channels can be facilitated by
agonists like capsaicin or by acidic conditions.[11][12]

Q2: What is the difference between Lidocaine N-ethyl bromide (QX-314 bromide) and
Lidocaine N-ethyl chloride (QX-314 chloride)?

The primary difference lies in the counter-ion (bromide vs. chloride). For most
electrophysiological applications, this difference is minor and the two salts are often used
interchangeably. However, it is important to note the difference in molecular weight when
preparing solutions of a specific molarity.

e QX-314 Bromide: Molecular Weight: ~343.3 g/mol [1][4]
e QX-314 Chloride: Molecular Weight: ~298.85 g/mol [3][13]

Always refer to the manufacturer's certificate of analysis for the exact molecular weight of your
specific batch.

Q3: What are the recommended storage conditions for solid QX-314 and its stock solutions?

Proper storage is crucial to maintain the stability and efficacy of QX-314.
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Storage ]
Form Duration Notes
Temperature

Store under
Solid (Powder) -20°C[4][14][15] > 4 years[4] desiccating

conditions.[1]

For short-term

+4°CJ[1] Up to 12 months[1]
storage.
Sealed, away from
moisture. Avoid
Stock Solutions -20°C[2][15] Up to 1 month[2]
repeated freeze-thaw
cycles.[2]
Aliquot into single-use
-80°C[2][5] Up to 6 months[2]
volumes.
Q4: In which solvents is QX-314 soluble?
The solubility of QX-314 depends on the salt form and the solvent.
Compound Solvent Maximum Concentration
QX-314 Bromide Water Soluble[1]
PBS (pH 7.2) 10 mg/mL[4]
DMSO 20 mg/mL[4]
DMF 5 mg/mL[4]
Ethanol 2 mg/mL[4]
100 mM (approx. 30 mg/mL)[3
QX-314 Chloride Water (@pp g/mb)Ls]

[13]

Troubleshooting Guides
Issue 1: Precipitation of QX-314 in Internal Solution
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Symptoms:

e Cloudiness or visible particles in the internal solution after adding QX-314.

« Difficulty in obtaining a stable whole-cell recording.

» Clogged patch pipettes.[16]

Possible Causes and Solutions:

Cause

Solution

Exceeding Solubility Limit

Ensure the final concentration of QX-314 does
not exceed its solubility limit in your specific
internal solution. While soluble in water, high
concentrations of other salts in the internal

solution can affect its solubility.

"Crashing Out" from DMSO Stock

When preparing internal solutions from a

concentrated DMSO stock, the rapid change in
solvent polarity can cause precipitation.[17] To
mitigate this, add the DMSO stock dropwise to
the aqueous solution while vortexing or stirring

vigorously.[17]

pH of the Internal Solution

The pH of the internal solution can influence the
solubility of its components.[18] Ensure the pH
is adjusted after all components, including QX-

314, have been added and are fully dissolved.

Temperature Effects

Ensure all components are fully dissolved at
room temperature before aliquoting and
freezing. Some components may be less

soluble at lower temperatures.

Impure QX-314

Use high-purity QX-314 (>98%).[1][3][4][13]

Issue 2: Inconsistent or No Block of Sodium Channels

Symptoms:
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» Action potentials are still present after establishing a whole-cell recording with an internal

solution containing QX-314.

» No significant change in the sodium current amplitude over time.

Possible Causes and Solutions:

Cause

Solution

Insufficient Diffusion Time

QX-314 needs time to diffuse from the patch
pipette into the cell to block the sodium
channels. The time required depends on the
size of the cell and the access resistance. It may
take several minutes for the block to become

effective.

Degraded QX-314

Improper storage or repeated freeze-thaw
cycles of stock solutions can lead to
degradation. Prepare fresh working solutions

from properly stored aliquots.

Incorrect Concentration

Verify the calculations for the concentration of
QX-314 in your internal solution. A common

concentration used is 5 mM.[19]

High Access Resistance

High access resistance will slow the diffusion of
QX-314 into the cell. Monitor access resistance

and discard cells where it is too high.

Experimental Protocols

Protocol 1: Preparation of a K-Gluconate Based Internal
Solution with QX-314 (5 mM)

This protocol is suitable for current-clamp recordings where the aim is to block action

potentials.

Materials:

© 2025 BenchChem. All rights reserved.

5/12 Tech Support


https://drexel.edu/~/media/Files/medicine/drexel-pdfs/labs/gao/Drexel_Gao_Lab_Intracellular_Solution.ashx?la=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675314?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Troubleshooting & Optimization
Check Availability & Pricing

K-Gluconate

KCI

HEPES

EGTA

Mg-ATP

Na2-GTP
Phosphocreatine
Lidocaine N-ethyl bromide (QX-314)
Ultrapure water

KOH (for pH adjustment)
Osmometer

pH meter

Procedure:

On a calibrated analytical balance, weigh out the required amounts of each solid component

for your desired final volume (e.g., 50 mL). An example composition is provided in the table

below.

In a clean beaker, dissolve the weighed solids in approximately 80% of the final volume of

ultrapure water.

Add QX-314 to the solution and ensure it is fully dissolved.

Allow the solution to equilibrate to room temperature.

Adjust the pH to the desired value (e.g., 7.3) using a freshly prepared solution of KOH.
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 Bring the solution to the final volume with ultrapure water.

o Measure the osmolarity using an osmometer and adjust if necessary (e.g., to ~290 mOsm)
by adding ultrapure water (to decrease) or a small amount of a concentrated stock of an inert
osmolyte like sucrose (to increase).

« Filter the final solution through a 0.22 pum syringe filter to remove any micro-precipitates.[5]
 Aliquot the solution into single-use microcentrifuge tubes (e.g., 100-200 pL).
» Store the aliquots at -80°C for long-term storage.[5]

Example K-Gluconate Internal Solution Composition:

Component Final Concentration (mM)
K-Gluconate 130

KCI 10

HEPES 10

EGTA 0.5

Mg-ATP 4

Na2-GTP 0.4

Phosphocreatine 10

QX-314 5

Protocol 2: Preparation of a Cesium-Based Internal
Solution with QX-314 (5 mM)

This protocol is suitable for voltage-clamp experiments to block both sodium and potassium
channels.

Materials:
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e Cs-Methanesulfonate or CsCl

e HEPES

e EGTA

« Mg-ATP

e Na2-GTP

o Lidocaine N-ethyl bromide (QX-314)

o Ultrapure water

e CsOH (for pH adjustment)

¢ Osmometer

e pH meter

Procedure: The procedure is the same as for the K-Gluconate based solution, but with cesium
salts instead of potassium salts, and using CsOH for pH adjustment.

Example Cesium-Based Internal Solution Composition:

Component Final Concentration (mM)
Cs-Methanesulfonate 120

CsCl 10

HEPES 10

EGTA 10

Mg-ATP 4

Na2-GTP 0.4

QX-314 5

© 2025 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/product/b1675314?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675314?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Visualizations

Solution Preparation

Weigh Solid Components

Y

Dissolve in 80% Final Volume of H20

\
Add and Dissolve QX-314

Bring to Final Volume

\4

Measure and Adjust Osmolarity

\4

Filter (0.22 pm)

Store at -80°C

Experimental Use

Thaw Single Aliquot on Ice

\4

Fill Patch Pipette

\4

Perform Electrophysiological Recording

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b1675314?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675314?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Caption: Workflow for the preparation and use of internal solutions containing QX-314.
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Caption: Troubleshooting guide for QX-314 precipitation in internal solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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